Cas no 137469-91-1 (3,4-Dihydro-2H-benzoB1,4oxazin-5-amine)

3,4-Dihydro-2H-benzo[1,4]oxazin-5-amine is a heterocyclic organic compound featuring a benzoxazine core with an amine functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. Its fused bicyclic system offers stability while the amine group provides a reactive site for further derivatization, enabling the synthesis of biologically active molecules. The compound is valued for its potential in medicinal chemistry, where it may serve as a scaffold for developing CNS-active agents or antimicrobial compounds. High purity and well-defined reactivity make it suitable for research and industrial-scale applications requiring precise molecular modifications.

3,4-Dihydro-2H-benzoB1,4oxazin-5-amine structure

137469-91-1 structure

Product Name:3,4-Dihydro-2H-benzoB1,4oxazin-5-amine

CAS No:137469-91-1

MF:C₈H₁₀N₂O

MW:150.177801609039

MDL:MFCD09955621

CID:1018976

PubChem ID:15092366

Update Time:2025-10-15

3,4-Dihydro-2H-benzoB1,4oxazin-5-amine Chemical and Physical Properties

Names and Identifiers

- 2H-1,4-Benzoxazin-5-amine,3,4-dihydro-(9CI)
- 3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZIN-5-AMINE
- 3,4-Dihydro-2H-1,4-benzoxazin-5-amine
- SCHEMBL979462
- MB08294
- 5-Amino-3,4-dihydro-2H-1,4-benzoxazine
- 2H-1,4-Benzoxazin-5-amine,3,4-dihydro-
- DTXSID80568097
- GJLKGXYBKGTDRZ-UHFFFAOYSA-N
- CS-0371068
- 3,4-dihydro-2H-benzo[1,4]oxazin-5-ylamine
- 137469-91-1
- AKOS006312586
- SY130749
- MFCD09955621
- 2H-1,4-BENZOXAZIN-5-AMINE, 3,4-DIHYDRO-
- 3,4-Dihydro-2H-benzoB1,4oxazin-5-amine
- MDL： MFCD09955621
- Inchi： 1S/C8H10N2O/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-3,10H,4-5,9H2
- InChI Key： GJLKGXYBKGTDRZ-UHFFFAOYSA-N
- SMILES： O1C2C=CC=C(C=2NCC1)N

Computed Properties

Exact Mass: 150.0794
Monoisotopic Mass: 150.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 47.3Å²

Experimental Properties

PSA: 47.28

3,4-Dihydro-2H-benzoB1,4oxazin-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM322218-1g	3,4-dihydro-2H-benzo[b][1,4]oxazin-5-amine	137469-91-1	95%	1g	$729	2021-06-17
Alichem	A019106695-250mg	3,4-Dihydro-2h-benzo[b][1,4]oxazin-5-amine	137469-91-1	95%	250mg	305.76 USD	2021-06-17
Alichem	A019106695-1g	3,4-Dihydro-2h-benzo[b][1,4]oxazin-5-amine	137469-91-1	95%	1g	772.20 USD	2021-06-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY130749-1g	5-Amino-3,4-dihydro-2H-1,4-benzoxazine	137469-91-1	≥95%	1g	¥5900.00	2024-07-09
Chemenu	CM322218-1g	3,4-dihydro-2H-benzo[b][1,4]oxazin-5-amine	137469-91-1	95%	1g	$***	2023-03-30
eNovation Chemicals LLC	D917887-1g	5-Amino-3,4-dihydro-2H-1,4-benzoxazine	137469-91-1	95%	1g	$760	2024-07-20
eNovation Chemicals LLC	Y0993146-5g	3,4-dihydro-2H-benzo[b][1,4]oxazin-5-amine	137469-91-1	95%	5g	$2500	2024-08-02
eNovation Chemicals LLC	D160512-1g	3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZIN-5-AMINE	137469-91-1	95%	1g	$545	2024-08-03
eNovation Chemicals LLC	D160512-5g	3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZIN-5-AMINE	137469-91-1	95%	5g	$1285	2024-08-03
TRC	D679643-2.5mg	3,4-Dihydro-2H-benzo[B][1,4]oxazin-5-amine	137469-91-1		2.5mg	$ 50.00	2022-06-05